Phosphonic acid, (3-methyl-1-oxo-2-butenyl)-, diethyl ester

• CAS No.: 78928-43-5
• Molecular Formula: C9H17O4P
• Molecular Weight: 220.20 g/mol
• IUPAC Name: 1-diethoxyphosphoryl-3-methylbut-2-en-1-one
• InChI: InChI=1S/C9H17O4P/c1-5-12-14(11,13-6-2)9(10)7-8(3)4/h7H,5-6H2,1-4H3
• InChI Key: XZMVATMFOFMIAO-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C(=O)C=C(C)C)OCC

Description

Phosphonic acid, (3-methyl-1-oxo-2-butenyl)-, diethyl ester is a useful research compound. Its molecular formula is C9H17O4P and its molecular weight is 220.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

83 g (0.5 mol) of triethyl phosphite were added dropwise to a solution of 60 g (0.5 mol) of β,β-dimethylacrylic acid chloride in 200 ml of methylene chloride in the course of one hour. The reaction mixture was stirred for a further hour at 40° to 45° C.; the solvent was then distilled off under reduced pressure and the crude product which remained was purified by vacuum distillation. 90 g (82% of theory) of 1-oxo-3-methyl-2-butene-phosphonic acid diethyl ester of boiling point 72° C./0.01 mbar were obtained.